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Compound of Interest

Compound Name: 9-Anthraceneacetonitrile

Cat. No.: B031419

For researchers, scientists, and professionals in drug development, 9-Anthraceneacetonitrile
stands as a significant compound with versatile applications. This technical guide provides a
comprehensive overview of its chemical identity, structure, synthesis, and key data, offering a
core resource for laboratory and research settings.

Chemical Identity and Structure

9-Anthraceneacetonitrile, identified by the CAS Number 2961-76-4, is an organic compound
featuring an anthracene core substituted with an acetonitrile group at the 9-position.[1] Its
molecular formula is CieH11N, and it has a molecular weight of 217.26 g/mol .[1] The structure
Is characterized by the fusion of three benzene rings, forming the anthracene scaffold, with a
cyanomethyl group (-CH2CN) attached.

Synonyms: 2-(Anthracen-9-yl)acetonitrile[1]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral data for 9-Anthraceneacetonitrile is
presented below. This information is crucial for its identification, characterization, and
application in various experimental setups.
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Property Value

CAS Number 2961-76-4[1]

Molecular Formula CieH11N[1]

Molecular Weight 217.26 g/mol [1]

IUPAC Name 2-(anthracen-9-yl)acetonitrile[1]

Characteristic signals for aromatic and
*H NMR Spectroscopy methylene protons

5C NMR Spect Signals corresponding to the anthracene core
ectrosco
P Py and the acetonitrile group.

R Spect Characteristic absorption bands for C=N (nitrile)
ectrosco
P by and C-H (aromatic) stretching.

Molecular ion peak (M+) consistent with the
Mass Spectrometry molecular weight

Experimental Protocols: Synthesis of 9-
Anthraceneacetonitrile

The synthesis of 9-Anthraceneacetonitrile can be achieved through the nucleophilic
substitution of 9-(chloromethyl)anthracene with a cyanide salt. The following is a representative
experimental protocol.

Reaction Scheme:
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Conditions

Reflux, 2h

Acetonitrile (solvent)

9-(chloromethyl)anthracene

+ .
—KCI> 9-Anthraceneacetonitrile

KCN
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Cell Preparation

Seed cancer cells in 96-well plates

i

Incubate for 24h to allow attachment

Treatment

v

Prepare serial dilutions of
9-Anthraceneacetonitrile

:

Treat cells with varying concentrations

W

Include untreated and positive controls Incubate for 24, 48, or 72 hours

Viability Assessme vnt

Add MTT or similar viability reagent

,

Incubate for 2-4 hours

,

Measure absorbance/fluorescence

Data Analysis

Calculate cell viability (%)

:

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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